4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1-[3-(dimethylamino)propyl]-5-(2-furyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one

Specification

• CAS No.: 618407-49-1
• Molecular Formula: C22H24N2O6
• Molecular Weight: 412.442
• IUPAC Name: (4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-[3-(dimethylamino)propyl]-5-(furan-2-yl)pyrrolidine-2,3-dione
• Standard InChI: InChI=1S/C22H24N2O6/c1-23(2)8-4-9-24-19(16-5-3-10-28-16)18(21(26)22(24)27)20(25)14-6-7-15-17(13-14)30-12-11-29-15/h3,5-7,10,13,19,25H,4,8-9,11-12H2,1-2H3/b20-18+
• Standard InChI Key: FQYARLRFGYTLAP-UHFFFAOYSA-N
• SMILES: CN(C)CCCN1C(C(=C(C2=CC3=C(C=C2)OCCO3)O)C(=O)C1=O)C4=CC=CO4

Introduction

Chemical Identity and Structural Features

Molecular Composition

The compound’s molecular formula is C₂₃H₂₆N₂O₆, with a molecular weight of 426.46 g/mol. Its IUPAC name reflects a polycyclic architecture:

• A 2,3-dihydro-1,4-benzodioxin moiety (a benzene ring fused to a 1,4-dioxane ring).

• A pyrrol-2-one core substituted at positions 1, 3, 4, and 5.

• Functional groups include a 3-(dimethylamino)propyl chain at position 1, a 2-furyl group at position 5, and a hydroxy group at position 3.

Structural Analogues

Comparative analysis with related compounds reveals key substituent variations:

Compound	Substituent at Position 5	Molecular Formula	Molecular Weight (g/mol)	CAS Number
Target Compound	2-Furyl	C₂₃H₂₆N₂O₆	426.46	618407-57-1
Analog from Vulcanchem	4-Methoxyphenyl	C₂₅H₂₈N₂O₆	452.5	-
Analog from ChemBK	2,5-Dimethoxyphenyl	C₂₆H₃₀N₂O₇	482.53	618406-83-0

These analogues highlight how substituent modifications influence molecular weight and potential bioactivity.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of this compound likely follows multi-step protocols common to benzodioxin-pyrrolone hybrids:

• Benzodioxin Carbonyl Formation: Introduction of the benzodioxin-carbonyl group via Friedel-Crafts acylation or Suzuki coupling.

• Pyrrol-2-one Functionalization: Alkylation at position 1 using 3-(dimethylamino)propyl halides, followed by furyl group incorporation via nucleophilic substitution.

• Hydroxylation: Selective oxidation or hydroxylation at position 3 to introduce the hydroxy group.

Supplier	Nationality	Purity	Package Size
OTAVA Chemicals	Ukraine	≥90%	5 μmol
VITAS-M Laboratory	Russia	≥90%	1 mg
Interbioscreen Ltd.	Finland	≥92%	1 mg
Specs	Netherlands	-	-

These suppliers cater primarily to research institutions, emphasizing small-scale distribution.

Physicochemical Properties

Predicted Properties

While experimental data for the target compound remains scarce, computational models for analogues suggest:

• Density: ~1.286 g/cm³ (similar to C₂₆H₃₀N₂O₇).

• Boiling Point: ~673°C (extrapolated from benzodioxin derivatives).

• pKa: ~4.50, indicating weak acidity at the hydroxy group.

Solubility and Stability

The compound’s solubility profile is influenced by its polar functional groups:

• Hydrophilic Regions: Hydroxy and dimethylamino groups enhance water solubility.

• Hydrophobic Regions: Benzodioxin and furyl moieties promote lipid solubility.
  Stability under ambient conditions is likely moderate, with degradation risks at high temperatures or extreme pH.

Biological Activity and Research Implications

Mechanistic Insights

Benzodioxin derivatives are known to interact with biological targets such as:

• Enzyme Inhibition: Modulation of cytochrome P450 enzymes due to the benzodioxin moiety.

• Receptor Binding: Potential affinity for serotonin or dopamine receptors, inferred from structural similarities to psychoactive compounds.

Comparative Bioactivity

Analogues with methoxyphenyl substituents exhibit anti-inflammatory and antimicrobial activities in preliminary assays. The target compound’s furyl group may enhance metabolic stability compared to methoxy-substituted variants.

Applications and Future Directions

Pharmaceutical Development

• Central Nervous System (CNS) Agents: Structural resemblance to citalopram derivatives suggests potential antidepressant applications.

• Anticancer Research: Benzodioxin-pyrrolone hybrids have shown apoptotic effects in cancer cell lines.

Industrial and Academic Use

• Chemical Probes: Utility in studying enzyme mechanisms or receptor-ligand interactions.

• Synthetic Intermediates: Serve as precursors for more complex heterocycles.